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Compound of Interest

Compound Name: Apoptosis inducer 4

Cat. No.: B15143781 Get Quote

Essential guidelines for the safe handling and disposal of Apoptosis Inducer 4 (Compound

12b), a potent investigational agent with anticancer properties. This document provides

procedural steps for researchers, scientists, and drug development professionals to ensure

laboratory safety and proper waste management.

Apoptosis Inducer 4, also known as Compound 12b, is a hydrogen sulfide-releasing

derivative of oridonin, designed to induce programmed cell death in cancer cells.[1] Due to its

cytotoxic nature and potential hazards, strict adherence to safety and disposal protocols is

imperative. While a specific Safety Data Sheet (SDS) for Apoptosis Inducer 4 (CAS No.

2408050-83-7) is not publicly available, the following procedures are based on best practices

for handling potent, investigational, and potentially hazardous chemical compounds.

Chemical and Hazard Data
Given the absence of a specific SDS, a complete hazard profile is unavailable. However, based

on its intended biological activity as an apoptosis inducer and its chemical structure, general

hazard classifications can be assumed for risk assessment and handling.
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Property Data

Chemical Name Apoptosis inducer 4 (Compound 12b)

CAS Number 2408050-83-7

Molecular Formula C₄₁H₅₀O₁₁S₃

Molecular Weight 815.02 g/mol

Physical Form Solid

Solubility Soluble in DMSO

Assumed Hazards

Potentially cytotoxic, mutagenic, and toxic if

ingested or inhaled. May cause skin and eye

irritation. As a hydrogen sulfide-releasing

compound, it may produce toxic hydrogen

sulfide gas under certain conditions (e.g.,

contact with acid).

Personal Protective Equipment (PPE)

Nitrile gloves, safety goggles with side shields,

and a lab coat are mandatory. When handling

the solid powder outside of a certified chemical

fume hood, a properly fitted respirator (e.g., N95

or higher) is recommended.

Experimental Protocols: Disposal Procedures
The following step-by-step procedures should be followed for the disposal of Apoptosis
Inducer 4 and associated waste. These protocols are designed to minimize exposure and

ensure compliance with general laboratory safety standards.

Disposal of Unused Solid Compound
Consultation: Before disposal, consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines on disposing of potent, investigational chemical

waste.

Packaging:
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Ensure the original container is tightly sealed.

If the original container is compromised, carefully transfer the material to a new,

compatible, and clearly labeled container.

The label should include "Apoptosis Inducer 4," "CAS: 2408050-83-7," "Cytotoxic," and

any other institutional-required hazard warnings.

Waste Stream: Dispose of the packaged solid compound as hazardous chemical waste

through your institution's EHS-approved waste stream. Do not mix with general laboratory

trash or dispose of it down the drain.

Disposal of Solutions in DMSO
Collection: Collect all solutions of Apoptosis Inducer 4 in a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be compatible with DMSO.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Apoptosis Inducer 4 in DMSO," the estimated concentration, and any other required

hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials (e.g., acids).

Disposal: Arrange for pickup and disposal through your institution's EHS department. Do not

dispose of DMSO solutions down the drain.

Disposal of Contaminated Labware and PPE
Solid Waste:

All disposable labware that has come into direct contact with Apoptosis Inducer 4 (e.g.,

pipette tips, microfuge tubes, flasks) should be collected in a designated, clearly labeled

hazardous waste bag or container.

Contaminated gloves, bench paper, and other disposable PPE should also be placed in

this container.
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Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.

Reusable Glassware:

Decontaminate reusable glassware by rinsing with a suitable solvent (e.g., ethanol or

isopropanol) to remove residues of the compound and DMSO. Collect this rinse as

hazardous waste.

Following the initial rinse, wash the glassware thoroughly with soap and water.

Signaling Pathway and Experimental Workflow
Apoptosis Inducer 4 is a derivative of oridonin that releases hydrogen sulfide and has been

shown to induce apoptosis through both the extrinsic and intrinsic pathways.
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Caption: Apoptosis Inducer 4 signaling pathways.
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Caption: Disposal workflow for Apoptosis Inducer 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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